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Compound of Interest

Compound Name: 4-(6-Hydroxyhexyloxy)phenol

Cat. No.: B114777

4-(6-Hydroxyhexyloxy)phenol belongs to the phenol family, a class of compounds requiring
careful handling due to their inherent toxicity. While specific toxicological data for this
compound is limited, the general characteristics of phenols and available hazard information
necessitate treating it as hazardous waste. The primary guiding principle is the precautionary
principle: in the absence of complete data, we assume a hazard profile similar to related, well-
studied compounds like phenol. Phenol is known to be toxic, corrosive, and an environmental
hazard.[1][2][3]

Available safety data for 4-((6-Hydroxyhexyl)oxy)phenol and related phenolic compounds
indicate several key hazards that directly inform our disposal protocol.[4][5]

Property Value Source
CAS Number 142627-91-6 [6][7]
Molecular Formula C12H1803 [71[8]
Molecular Weight 210.27 g/mol [8]
Signal Word Warning [4]

H302: Harmful if
swallowedH315: Causes skin

Hazard Statements irritationH319: Causes serious [419]
eye irritationH335: May cause

respiratory irritation
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These hazards underscore the necessity of preventing release into the environment and
minimizing personnel exposure through meticulous handling and disposal procedures.

The Disposal Workflow: A Step-by-Step Protocol

Proper disposal is a multi-step process that begins with waste segregation at the point of
generation and ends with compliant removal by certified professionals. Adherence to this
workflow is critical for ensuring laboratory safety and regulatory compliance.

Required Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure you are wearing the appropriate PPE. The
choice of PPE is dictated by the potential for splashes, inhalation, and skin contact.

» Eye Protection: Chemical splash goggles are mandatory. If there is a significant splash risk,
a face shield should be worn in addition to goggles.[1]

» Hand Protection: Double-gloving is recommended. Use a utility-grade glove (e.g., neoprene
or butyl rubber) over a standard nitrile glove for incidental contact. Change gloves
immediately if contamination occurs.[1][2]

o Body Protection: A fully buttoned lab coat must be worn. For larger quantities or situations
with a high splash potential, a chemically resistant apron is also required.[1]

o Ventilation: All handling of 4-(6-Hydroxyhexyloxy)phenol, including waste preparation,
must be conducted inside a certified chemical fume hood to prevent inhalation of any dust or
vapors.[2][10]

Waste Segregation and Collection

Proper segregation prevents accidental mixing of incompatible chemicals and ensures the
waste is handled correctly by disposal services.

Step 1: Designate a Hazardous Waste Container Use a dedicated, sealable, and chemically
compatible container for all 4-(6-Hydroxyhexyloxy)phenol waste. Puncture-proof containers
are preferred.[10] The container must be in good condition and have a secure, tight-fitting lid.
[11]
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Step 2: Collect All Contaminated Materials This includes:

e Unused or expired 4-(6-Hydroxyhexyloxy)phenol: Do not dispose of the pure chemical in
regular trash.

o Contaminated Labware: Pipette tips, Eppendorf tubes, and other disposable items that have
come into contact with the chemical must be collected as hazardous waste.[10][11]

o Contaminated PPE: Used gloves, bench paper, and any other absorbent material used for
cleanup of minor spills should be placed in the designated waste container.[11]

Step 3: Label the Waste Container The container must be clearly labeled with a "Hazardous
Waste" tag.[10] The label must include:

e The full chemical name: "4-(6-Hydroxyhexyloxy)phenol"
e The associated hazards (e.g., "Toxic," "Irritant”)
» The date the waste was first added to the container.

Step 4: Store the Waste Container Properly Keep the hazardous waste container sealed when
not in active use.[10] Store it in a designated, well-ventilated secondary containment area,
away from incompatible materials and ignition sources.[2]

Disposal Procedure

Crucially, chemical waste such as 4-(6-Hydroxyhexyloxy)phenol must never be disposed of
down the sink or in the regular trash.[2][10] This is to prevent contamination of waterways and
harm to aquatic life, as phenolic compounds are known to be ecotoxic.[3]

The disposal of this chemical waste is governed by local, state, and federal regulations. In the
United States, the Environmental Protection Agency (EPA) classifies hazardous wastes. While
4-(6-Hydroxyhexyloxy)phenol is not specifically listed, it would likely be classified as a
hazardous waste based on its toxic characteristics.[12]

The only acceptable method of disposal is through your institution's Environmental Health &
Safety (EHS) department or a licensed hazardous waste disposal contractor.
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Action: Once your hazardous waste container is approximately 90% full, submit a request for a
hazardous waste pickup according to your institution's established procedures.[10]

Emergency Procedures: Spill and Exposure
Management

Accidents can happen, and preparedness is key to mitigating risks.

Spill Cleanup

o Small Spills (<50 mL): If you are trained and comfortable doing so, you can clean up a small
spill.[11]

o Ensure you are wearing the appropriate PPE.
o Secure and ventilate the area.[13]
o Absorb the spill with an inert absorbent material, such as vermiculite, sand, or a spill pad.

o Carefully collect the absorbent material and any contaminated debris. Place it in your
designated hazardous waste container.[13]

o Decontaminate the spill area with soap and water.[13]
e Large Spills (>50 mL):
o Do not attempt to clean up a large spill yourself.[13]
o Immediately alert others in the lab and evacuate the area.

o Contact your institution's EHS or emergency response team for assistance.[13]

Personnel Exposure

o Skin Contact: This is a serious exposure route. Immediately remove any contaminated
clothing and rinse the affected skin with water for at least 15 minutes.[1] Seek immediate
medical attention. Some laboratories working with phenols keep a first aid kit with
polyethylene glycol (PEG 300 or 400) for decontamination.[1]
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o Eye Contact: Go to the nearest emergency eyewash station and flush your eyes for at least
15 minutes, holding your eyelids open.[1] Seek immediate medical attention.

 Inhalation: Move to fresh air immediately. If you experience any difficulty breathing, seek
immediate medical attention.[13]

 Ingestion: Do NOT induce vomiting. Rinse your mouth with water and seek immediate
medical attention.[3]

For any exposure, no matter how minor it may seem, it is crucial to seek a medical evaluation.
[11]

Disposal Decision Workflow

The following diagram illustrates the critical decision points in the disposal process for 4-(6-
Hydroxyhexyloxy)phenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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